Imatinib (Pyridine)-N-oxide
Imatinib (Pyridine)-N-oxide
Brand Name:
Vulcanchem
CAS No.:
571186-92-0
VCID:
VC0024981
InChI:
InChI=1S/C29H31N7O2/c1-21-5-10-25(18-27(21)33-29-30-12-11-26(32-29)24-4-3-13-36(38)20-24)31-28(37)23-8-6-22(7-9-23)19-35-16-14-34(2)15-17-35/h3-13,18,20H,14-17,19H2,1-2H3,(H,31,37)(H,30,32,33)
SMILES:
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=C[N+](=CC=C5)[O-]
Molecular Formula:
C29H31N7O2
Molecular Weight:
509.6 g/mol
Imatinib (Pyridine)-N-oxide
CAS No.: 571186-92-0
Reference Standards
VCID: VC0024981
Molecular Formula: C29H31N7O2
Molecular Weight: 509.6 g/mol
| CAS No. | 571186-92-0 |
|---|---|
| Product Name | Imatinib (Pyridine)-N-oxide |
| Molecular Formula | C29H31N7O2 |
| Molecular Weight | 509.6 g/mol |
| IUPAC Name | N-[4-methyl-3-[[4-(1-oxidopyridin-1-ium-3-yl)pyrimidin-2-yl]amino]phenyl]-4-[(4-methylpiperazin-1-yl)methyl]benzamide |
| Standard InChI | InChI=1S/C29H31N7O2/c1-21-5-10-25(18-27(21)33-29-30-12-11-26(32-29)24-4-3-13-36(38)20-24)31-28(37)23-8-6-22(7-9-23)19-35-16-14-34(2)15-17-35/h3-13,18,20H,14-17,19H2,1-2H3,(H,31,37)(H,30,32,33) |
| Standard InChIKey | QEQWNPDNPZKKNH-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=C[N+](=CC=C5)[O-] |
| Canonical SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=C[N+](=CC=C5)[O-] |
| Synonyms | N-[4-Methyl-3-[[4-(1-oxido-3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]benzamide; CGP 72383; |
| PubChem Compound | 9827642 |
| Last Modified | Nov 11 2021 |
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